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Compound of Interest

Compound Name: alpha-Peltatin

CAS No.: 568-53-6

Cat. No.: B125552

Get Quote

Executive Summary & Physicochemical Profile[1][2]
[3]
Alpha-Peltatin (CAS: 568-53-6) is an aryltetralin lignan structurally related to podophyllotoxin.

[1][2][3] It exhibits potent antineoplastic and antiviral properties by inhibiting microtubule

assembly and inducing topoisomerase II-mediated DNA damage.[1][2][3]

Successful in vitro application requires rigorous attention to solubility and stability.[2][3] Alpha-
Peltatin contains a gamma-lactone ring, a structural moiety critical for biological activity but

sensitive to hydrolysis under alkaline conditions.[1][2][3] This protocol prioritizes the

preservation of this pharmacophore while ensuring complete solubilization.[2]

Table 1: Physicochemical Specifications
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Property Value Critical Implication

Molecular Weight 400.38 g/mol
Essential for Molar (M)

calculations.[1][2][3]

Formula C₂₁H₂₀O₈

LogP ~2.6 - 2.9
Moderately lipophilic; requires

organic co-solvent.[1][2][3]

Water Solubility Poor (~30 mg/L)

Do not attempt to dissolve

directly in aqueous media.[1]

[2][3][4]

Preferred Solvent DMSO (Dimethyl Sulfoxide)

High solubility (>40 mg/mL);

miscible with culture media.[1]

[2][3]

Lactone Stability pH Sensitive

Avoid alkaline buffers (pH > 8.

[1][2][3]0) to prevent ring

opening.

Solvent Selection Strategy: The "Why" and "How"
Primary Solvent: Anhydrous DMSO (Dimethyl Sulfoxide)
Causality: DMSO is the gold standard for aryltetralin lignans because it disrupts the

intermolecular forces of the crystal lattice more effectively than ethanol or methanol, allowing

for high-concentration master stocks (up to 50 mM).[3] Furthermore, DMSO is sterile-filterable

and miscible with water, facilitating seamless dilution into cell culture media.[1][3]

Constraint: The final concentration of DMSO in the cell culture well must remain below the

toxicity threshold for the specific cell line (typically < 0.5% v/v, ideally ≤ 0.1%).

Alternative Solvent: Ethanol (Absolute)
Usage: Ethanol may be used if cells are hypersensitive to DMSO.[2][3] Risk: Ethanol

evaporates rapidly, leading to concentration drift in stored stocks.[1][2][3] It also has a lower

solubility limit for alpha-Peltatin compared to DMSO.[1][2][3]
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Protocol: Preparation of Master Stock Solution
This protocol describes the preparation of a 10 mM Master Stock. This concentration allows for

significant dilution (1000x) to achieve active micromolar concentrations (e.g., 10 µM) while

keeping DMSO at a safe 0.1%.[2][3]

Materials Required[1][2][3][5][6][7][8][9][10][11]
Alpha-Peltatin (Solid powder, >98% purity).[1][2][3]

DMSO (Cell Culture Grade, Anhydrous, ≥99.9%).[3]

Vortex mixer.[2][3][5]

Amber glass vials (Borosilicate) with Teflon-lined caps.[1][2][3]

Step-by-Step Methodology
Equilibration: Remove the alpha-Peltatin vial from the freezer (-20°C). Allow it to equilibrate

to room temperature for 30 minutes inside a desiccator before opening.

Scientific Logic:[1][3][4][6][7] Opening a cold vial causes atmospheric moisture to

condense on the hygroscopic powder, leading to hydrolysis or weighing errors.[1][2]

Weighing: Accurately weigh 4.00 mg of alpha-Peltatin.

Calculation:

[1][2][3]

Target: 1 mL of 10 mM solution.

.[2][3]

Solubilization: Transfer the powder to a sterile amber vial. Add 1.0 mL of anhydrous DMSO.

Mixing: Vortex vigorously for 30–60 seconds. Inspect the solution against a light source.[2][3]
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Self-Validating Step: The solution must be completely clear and colorless/pale yellow.[2] If

particulates remain, sonicate in a water bath at room temperature for 5 minutes.[2][3] Do

not heat above 37°C to avoid thermal degradation.[1][2][3]

Aliquoting: Divide the Master Stock into small aliquots (e.g., 50 µL) to avoid freeze-thaw

cycles.

Storage: Store at -20°C (short term, <1 month) or -80°C (long term, >6 months). Protect from

light.[2][3]

Protocol: Serial Dilution for Cell Culture[1]
Objective: Dilute the hydrophobic Master Stock into aqueous media without causing

precipitation ("crashing out").[2][3]

The "Intermediate Step" Technique: Directly adding 100% DMSO stock to a cell culture well

can cause local high concentrations that precipitate the compound before it disperses.[2] We

use an intermediate dilution step.[2][3]

Workflow Visualization

Critical Control Point: Precipitation Check

Alpha-Peltatin
Powder

Master Stock
(10 mM in DMSO)

 Dissolve in 
 100% DMSO Intermediate Dilution

(100 µM in Media)

 1:100 Dilution 
 (Vortex Immediately) Assay Well

(100 nM - 10 µM)

 Serial Dilution 
 in Media

Click to download full resolution via product page

Caption: Step-wise dilution workflow minimizing precipitation risk. The intermediate step

ensures rapid dispersion of the hydrophobic lignan.

Dilution Table (Example for 10 µM Final Assay
Concentration)
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Step
Source
Solution

Volume
Source

Diluent
(Media)

Final Conc. DMSO %

1
Master Stock

(10 mM)
10 µL 990 µL 100 µM 1.0%

2
Intermediate

(100 µM)
100 µL 900 µL 10 µM 0.1%

Procedure:

Prepare Intermediate: Add 10 µL of Master Stock to 990 µL of pre-warmed culture media.

Vortex immediately to disperse the DMSO plume.

Visual Check: Hold the tube up to the light.[2][3] It should be clear. If cloudy, the compound

has precipitated.[2][3]

Troubleshooting: If precipitation occurs, increase the DMSO concentration in the

intermediate step (e.g., make a 500 µM stock) or use a carrier protein (BSA) in the media

to solubilize the lignan.

Final Addition: Add the diluted intermediate to your assay plate containing cells.

Quality Control & Self-Validation System
To ensure data integrity, every experiment must include the following controls:

Vehicle Control (VC): Cells treated with DMSO alone at the same final concentration (e.g.,

0.1%).[2][3]

Acceptance Criteria: Viability of VC must be >95% of untreated control.[1][2][3]

Positive Control: Use a known cytotoxic agent (e.g., Etoposide or Podophyllotoxin) to verify

assay sensitivity.[2][3]

Precipitation Alert: Under a microscope (40x), inspect the wells immediately after treatment.

Dark crystals or "oily" droplets indicate the alpha-Peltatin has crashed out of solution.[1][2]

[3] Data from these wells is invalid.
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Stability & Degradation Mechanisms[1][2][3]
Lactone Hydrolysis: At pH > 8, the lactone ring opens to form the hydroxy acid salt

(peltatinate), which is biologically inactive or possesses altered activity. Always buffer media

to pH 7.2–7.4.

Epimerization: While alpha-Peltatin is more stable than podophyllotoxin, prolonged

exposure to light or heat can induce isomerization at the C-2/C-3 positions.[1][2][3] Use

amber vials and work under low light if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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